Cas no 2411296-88-1 (3-(1H-pyrazol-3-yl)phenyl sulfurofluoridate)

• Product Name: 3-(1H-pyrazol-3-yl)phenyl sulfurofluoridate
• CAS No: 2411296-88-1
• MF: C₉H₇FN₂O₃S
• MW: 242.226884126663
• CID: 5378962
• PubChem ID: 165868779
• Update Time: 2025-05-21

3-(1H-pyrazol-3-yl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z3489903877
• 3-(1H-pyrazol-3-yl)phenyl sulfurofluoridate
• 2411296-88-1
• EN300-26579440

• Inchi： 1S/C9H7FN2O3S/c10-16(13,14)15-8-3-1-2-7(6-8)9-4-5-11-12-9/h1-6H,(H,11,12)
• InChI Key： GXPRLLSGNPBAEN-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC=CC(=C1)C1=CC=NN1)F

Computed Properties

• Exact Mass: 242.01614143g/mol
• Monoisotopic Mass: 242.01614143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.4Ų

Additional information on 3-(1H-pyrazol-3-yl)phenyl sulfurofluoridate

3-(1H-Pyrazol-3-yl)Phenyl Sulfurofluoridate: A Comprehensive Overview

3-(1H-Pyrazol-3-yl)phenyl sulfurofluoridate, a compound with the CAS number 2411296-88-1, has garnered significant attention in the field of organic chemistry due to its unique structure and potential applications. This compound is characterized by its pyrazole ring fused with a sulfurofluoridate group, making it a versatile molecule for various chemical reactions and biological studies.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key structural element in this compound. Pyrazoles are known for their stability and ability to participate in hydrogen bonding, which enhances their reactivity in different chemical environments. The sulfurofluoridate group, on the other hand, introduces fluorine atoms into the molecule, contributing to its electronic properties and reactivity.

Recent studies have highlighted the potential of 3-(1H-pyrazol-3-yl)phenyl sulfurofluoridate in the development of new pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the field of antiviral and anticancer drug discovery. The fluorine atoms in the sulfurofluoridate group are believed to play a crucial role in enhancing the bioavailability and potency of these compounds.

In addition to its pharmaceutical applications, this compound has also been investigated for its use in agrochemicals. The pyrazole ring's ability to interact with various enzymes makes it a promising candidate for developing new pesticides and herbicides. Recent experiments have demonstrated that derivatives of 3-(1H-pyrazol-3-yl)phenyl sulfurofluoridate exhibit potent activity against several agricultural pests and weeds, suggesting their potential as eco-friendly alternatives to conventional chemicals.

The synthesis of 3-(1H-pyrazol-3-yl)phenyl sulfurofluoridate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, making this compound more accessible for large-scale production and further studies.

From a structural standpoint, the molecule's aromaticity and electron-withdrawing groups contribute to its stability under various reaction conditions. This makes it an ideal candidate for exploring novel chemical transformations and reactions under different pH levels or temperature conditions.

In conclusion, 3-(1H-pyrazol-3-yl)phenyl sulfurofluoridate stands out as a versatile compound with diverse applications across multiple fields. Its unique structure and reactivity continue to inspire researchers to explore new avenues for its utilization, ensuring its relevance in both academic and industrial settings.